Cas no 1004194-27-7 ((1-Methyl-1 H -pyrazol-3-ylmethyl)-phenethyl-amine)

• Product Name: (1-Methyl-1 H -pyrazol-3-ylmethyl)-phenethyl-amine
• CAS No: 1004194-27-7
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 3058458
• PubChem ID: 7017351
• Update Time: 2025-04-21

(1-Methyl-1 H -pyrazol-3-ylmethyl)-phenethyl-amine Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-1 H -pyrazol-3-ylmethyl)-phenethyl-amine
• N-[(1-methylpyrazol-3-yl)methyl]-2-phenylethanamine
• 1004194-27-7
• [(1-methyl-1H-pyrazol-3-yl)methyl](2-phenylethyl)amine
• STK312236
• 1-Methyl-N-(2-phenylethyl)-1H-pyrazole-3-methanamine
• DTXSID601221184
• AKOS000307054
• Q27454528
• (1-methyl-1 h-pyrazol-3-ylmethyl)-phenethyl-amine
• 49G
• N-((1-methyl-1H-pyrazol-3-yl)methyl)-2-phenylethan-1-amine
• CS-0367568
• (1-Methyl-1H-pyrazol-3-ylmethyl)-phenethyl-amine
• BDBM50068110
• N-[(1-methyl-1H-pyrazol-3-yl)methyl]-2-phenylethanamine
• N-[(1-methyl-1H-pyrazol-3-yl)methyl]-N-(2-phenylethyl)amine
• CHEMBL3402234

• MDL： MFCD04968609
• Inchi： 1S/C13H17N3/c1-16-10-8-13(15-16)11-14-9-7-12-5-3-2-4-6-12/h2-6,8,10,14H,7,9,11H2,1H3
• InChI Key： KFUQJDBRNAORPV-UHFFFAOYSA-N
• SMILES： N(CC1C=CN(C)N=1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 215.142247555Da
• Monoisotopic Mass: 215.142247555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines